Cas no 2172564-14-4 (4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylbutanoic acid)

• Product Name: 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylbutanoic acid
• CAS No: 2172564-14-4
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6235146
• PubChem ID: 165584634
• Update Time: 2025-05-25

4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylbutanoic acid
• 4-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-methylbutanoic acid
• EN300-1541029
• 2172564-14-4

• Inchi： 1S/C25H28N2O5/c1-16(22(28)29)11-14-26-23(30)25(12-6-13-25)27-24(31)32-15-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-5,7-10,16,21H,6,11-15H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： HGOCQAOZUFHWLV-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCC(C(=O)O)C

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylbutanoic acid

4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylbutanoic acid: A Comprehensive Overview

4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylbutanoic acid, with the CAS number 2172564-14-4, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes a cyclobutane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a substituted butanoic acid moiety. The combination of these structural elements makes it a valuable molecule for exploring various chemical reactions and potential therapeutic applications.

The synthesis of this compound involves a series of carefully designed reactions, including the formation of the Fmoc group, which is a well-known protecting group in peptide synthesis. The Fmoc group, derived from 9H-fluoren-9-yl methanol, plays a crucial role in controlling the reactivity of the amine group during the synthesis process. Recent advancements in protecting group chemistry have further enhanced the efficiency and selectivity of such reactions, making this compound more accessible for research purposes.

One of the most intriguing aspects of this compound is its potential application in drug design. The cyclobutane ring introduces unique strain and rigidity into the molecule, which can significantly influence its pharmacokinetic properties. Recent studies have shown that strained rings can enhance drug-target binding affinity by creating favorable interactions with specific protein pockets. This makes 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylbutanoic acid a promising candidate for exploring novel drug delivery systems and bioactive molecules.

In addition to its synthetic and pharmacological significance, this compound also serves as a valuable model for studying stereochemical outcomes in complex molecular systems. The presence of multiple stereogenic centers in its structure allows researchers to investigate how these centers influence the overall conformation and reactivity of the molecule. Recent computational studies have provided deeper insights into the stereochemical preferences of such systems, paving the way for more precise predictions in organic synthesis.

The integration of advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, has been instrumental in characterizing this compound. These techniques not only confirm the molecular structure but also provide critical information about its stability and reactivity under various conditions. For instance, high-resolution mass spectrometry has been used to determine the exact mass of this compound, while NMR spectroscopy has helped elucidate its stereochemical configuration.

Looking ahead, the continued exploration of 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylbutanoic acid is expected to yield further insights into its potential applications in materials science and biotechnology. Its unique structural features make it an ideal candidate for developing advanced materials with tailored properties or as a building block for constructing more complex molecular architectures.

In conclusion, 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylbutanoic acid stands as a testament to the ingenuity and precision of modern organic chemistry. With ongoing research uncovering new facets of its properties and applications, this compound continues to be a focal point for scientists seeking to push the boundaries of chemical innovation.